Cas no 7241-16-9 (Ribopyranoside,methyl 2-deoxy-2-fluoro-, dibenzoate, D- (8CI))

Ribopyranoside,methyl 2-deoxy-2-fluoro-, dibenzoate, D- (8CI) structure
7241-16-9 structure
Product Name:Ribopyranoside,methyl 2-deoxy-2-fluoro-, dibenzoate, D- (8CI)
CAS No:7241-16-9
MF:C20H19FO6
MW:374.359669923782
CID:580390
Update Time:2024-03-05

Ribopyranoside,methyl 2-deoxy-2-fluoro-, dibenzoate, D- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Ribopyranoside,methyl 2-deoxy-2-fluoro-, dibenzoate, D- (8CI)
    • dichloronickel,[[[diphenylphosphaniumylmethyl(dimethyl)silyl]amino]-dimethylsilyl]methyl-diphenylphosphanium
    • Ribopyranoside, methyl 2-deoxy-2-fluoro-, dibenzoate, D- (8CI)
    • Inchi: 1S/C20H19FO6/c1-24-20-16(21)17(27-19(23)14-10-6-3-7-11-14)15(12-25-20)26-18(22)13-8-4-2-5-9-13/h2-11,15-17,20H,12H2,1H3/t15-,16-,17-,20?/m1/s1
    • InChI Key: QQYRLJOBWOYGHK-GXIXOUGGSA-N
    • SMILES: O(C)C1OC[C@@H](OC(=O)C2=CC=CC=C2)[C@@H](OC(=O)C2=CC=CC=C2)[C@H]1F

Computed Properties

  • Exact Mass: 659.08297
  • Monoisotopic Mass: 659.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 10
  • Complexity: 518
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 12.03
  • LogP: 9.16190
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